molecular formula C13H18BFO3 B15379917 3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester

3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester

Cat. No.: B15379917
M. Wt: 252.09 g/mol
InChI Key: FCXCYRNKSPCUII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester is a boronic ester derivative characterized by a phenyl ring substituted with fluorine (position 3), hydroxyl (position 2), and methyl (position 4) groups. The pinacol ester moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) enhances the compound’s stability and solubility in organic solvents, making it a versatile intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing pharmaceuticals, agrochemicals, and functional materials .

Properties

Molecular Formula

C13H18BFO3

Molecular Weight

252.09 g/mol

IUPAC Name

2-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

InChI

InChI=1S/C13H18BFO3/c1-8-6-7-9(11(16)10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7,16H,1-5H3

InChI Key

FCXCYRNKSPCUII-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C(=C(C=C2)C)F)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 3-fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester with structurally related boronic esters, emphasizing substituent effects on reactivity and applications:

Compound Name Substituents (Positions) Molecular Formula Molecular Weight Key Properties/Applications CAS Number References
3-Fluoro-2-hydroxy-4-methylphenylboronic acid pinacol ester F (3), OH (2), CH₃ (4) C₁₃H₁₈BFO₃ 264.09 Suzuki coupling; drug intermediates Not explicitly provided
4-Fluoro-3-hydroxy-5-methylphenylboronic acid pinacol ester F (4), OH (3), CH₃ (5) C₁₃H₁₈BFO₃ 264.09 Similar reactivity; positional isomer effects 2121512-07-8
4-Hydroxy-3-methoxyphenylboronic acid pinacol ester OH (4), OCH₃ (3) C₁₃H₁₉BO₄ 250.10 Reduced electrophilicity due to OCH₃ 269410-22-2
3-Chloro-2-hydroxy-4-(trifluoromethyl)phenylboronic acid pinacol ester Cl (3), OH (2), CF₃ (4) C₁₃H₁₅BClF₃O₃ 322.52 Enhanced electron-withdrawing effects 2121514-17-6
3-Formyl-2-methoxyphenylboronic acid pinacol ester CHO (3), OCH₃ (2) C₁₄H₁₉BO₄ 278.11 Reactive aldehyde for conjugation 1356638-77-1

Key Comparative Insights

Substituent Position and Electronic Effects: Fluoro vs. Chloro: The 3-fluoro substituent in the target compound offers moderate electron-withdrawing effects compared to the stronger electron-withdrawing 3-chloro and 4-CF₃ groups in related esters . This impacts Suzuki coupling rates and regioselectivity . Hydroxyl vs.

Reactivity in Cross-Couplings :

  • The target compound’s fluorine and hydroxyl groups balance electron withdrawal and solubility, enabling efficient couplings under mild Pd catalysis (e.g., Pd(dppf)Cl₂ at 0.5–2 mol% loading ). In contrast, trifluoromethyl-substituted analogs (e.g., 3-Chloro-2-hydroxy-4-CF₃ derivative) require higher catalyst loading due to steric hindrance .

Biological Activity :

  • Boronic esters with hydroxyl groups (e.g., 2-hydroxy in the target compound) show enhanced interactions with biological targets. For example, 2-formylbenzeneboronic esters inhibit penicillin-binding protein 1b (PBP1b), while acetylated analogs are inactive .

Synthetic Accessibility :

  • The target compound’s synthesis likely parallels methods for 3,6-dihydro-2H-pyran-4-boronic ester, involving Pd-catalyzed borylation of halogenated precursors followed by pinacol protection (yields >90% under optimized conditions) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.